Cas no 2138586-02-2 (2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine
• CAS No: 2138586-02-2
• MF: C₁₁H₂₀F₃N₅
• MW: 279.305212020874
• CID: 6148895
• PubChem ID: 165862347
• Update Time: 2025-07-16

2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine
• 2138586-02-2
• EN300-1179393
• [2-(methylamino)ethyl]({[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methyl})(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C11H20F3N5/c1-9(2)19-10(16-8-17-19)6-18(5-4-15-3)7-11(12,13)14/h8-9,15H,4-7H2,1-3H3
• InChI Key： LHTBIFYHJMLNCQ-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1=NC=NN1C(C)C)(F)F

Computed Properties

• Exact Mass: 279.16708015g/mol
• Monoisotopic Mass: 279.16708015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46Ų

Additional information on 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine

Comprehensive Overview of 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine (CAS No. 2138586-02-2)

The compound 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine, identified by its CAS No. 2138586-02-2, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of triazole derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a 1,2,4-triazole ring, combined with methylamino and trifluoroethyl substituents, endows this molecule with distinct chemical properties, making it a subject of interest in modern research.

In recent years, the demand for triazole-based compounds has surged due to their potential in drug discovery and material science. Researchers are particularly intrigued by the 2-(methylamino)ethyl moiety, which is often associated with enhanced bioavailability and target specificity. The trifluoroethyl group further contributes to the molecule's lipophilicity, a critical factor in optimizing pharmacokinetic profiles. These attributes align with current trends in precision medicine and small-molecule therapeutics, where tailored chemical structures are designed to address unmet medical needs.

The synthesis of CAS No. 2138586-02-2 involves multi-step organic reactions, including alkylation and amination processes, to achieve the desired substitution pattern. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This rigorous characterization ensures its suitability for applications in high-throughput screening and structure-activity relationship (SAR) studies, which are pivotal in modern drug development pipelines.

From an industrial perspective, 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine is also explored for its potential in crop protection. The 1,2,4-triazole scaffold is known to exhibit fungicidal and herbicidal activities, making it a candidate for sustainable agricultural solutions. This aligns with the growing emphasis on green chemistry and eco-friendly agrochemicals, as stakeholders seek alternatives to traditional pesticides with lower environmental impact.

In the realm of material science, this compound's unique electronic properties, driven by the trifluoroethylamine group, open avenues for applications in organic electronics and catalysis. Its ability to modulate electron density makes it a potential candidate for designing advanced functional materials, such as organic semiconductors or ligands for transition-metal catalysts. These innovations are critical for advancing technologies like flexible displays and renewable energy storage.

As the scientific community continues to explore the potential of CAS No. 2138586-02-2, its relevance in AI-driven drug discovery cannot be overlooked. Computational tools, including molecular docking and quantitative structure-property relationship (QSPR) modeling, are increasingly used to predict its interactions with biological targets. This synergy between experimental and in silico approaches accelerates the identification of novel therapeutic candidates, addressing global health challenges such as antimicrobial resistance and chronic diseases.

In summary, 2-(methylamino)ethyl({1-(propan-2-yl)-1H-1,2,4-triazol-5-ylmethyl})(2,2,2-trifluoroethyl)amine represents a multifaceted compound with broad applicability across pharmaceuticals, agriculture, and materials science. Its structural complexity and functional diversity make it a valuable asset in the pursuit of innovative solutions for contemporary scientific and industrial challenges.